Cas no 828912-43-2 (2-Butenoic acid,(1R,5R)-3,3,5-trimethylcyclohexyl ester, rel-)
828912-43-2 structure
Product Name:2-Butenoic acid,(1R,5R)-3,3,5-trimethylcyclohexyl ester, rel-
CAS No:828912-43-2
MF:C13H22O2
MW:210.312584400177
CID:716064
Update Time:2024-02-03
2-Butenoic acid,(1R,5R)-3,3,5-trimethylcyclohexyl ester, rel- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenoic acid,(1R,5R)-3,3,5-trimethylcyclohexyl ester, rel-
- 2-Butenoicacid,(1R,5R)-3,3,5-trimethylcyclohexylester,rel-(9CI)
- 2-Butenoic acid, (1R,5R)-3,3,5-trimethylcyclohexyl ester, rel-
-
- Inchi: 1S/C13H22O2/c1-5-6-12(14)15-11-7-10(2)8-13(3,4)9-11/h5-6,10-11H,7-9H2,1-4H3/b6-5+/t10-,11+/m1/s1
- InChI Key: YYXFUOKJVHMJDQ-PVTPVBHGSA-N
- SMILES: C(O[C@H]1C[C@@H](C)CC(C)(C)C1)(=O)/C=C/C
Experimental Properties
- Density: 0.94±0.1 g/cm3(Predicted)
- Boiling Point: 256.2±9.0 °C(Predicted)
- PSA: 26.30000
- LogP: 3.32050
2-Butenoic acid,(1R,5R)-3,3,5-trimethylcyclohexyl ester, rel- Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
828912-43-2 (2-Butenoic acid,(1R,5R)-3,3,5-trimethylcyclohexyl ester, rel-) Related Products
- 87954-40-3(3,3,5-TRIMETHYLCYCLOHEXYL ACRYLATE)
- 84100-23-2(4-Tert-Butylcyclohexyl acrylate)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk